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molecular formula C10H9NO3 B3115546 Methyl 4-cyano-3-methoxybenzoate CAS No. 210037-76-6

Methyl 4-cyano-3-methoxybenzoate

Cat. No. B3115546
CAS RN: 210037-76-6
M. Wt: 191.18 g/mol
InChI Key: AXTJBDMQYMHNRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06077853

Procedure details

4-cyano-3-hydroxybenzoic acid methyl ester, Example 34, Step 3 (4 g, 22.6 mmol) was dissolved in DMF (115 ml) and treated with NaH (1 g, 45.2 mmol) and CH3I (2.8 ml, 45.2 mmol). The reaction mixture was stirred at room temperature for 24 hours. EtOAc was added to the mixture and extracted with 5% citric acid (2×10 mL), saturated NaHCO3 (2×10 mL) and brine (1×10 mL). The organic layer was dried (MgSO4), filtered, and concentrated to yield the desired product.
Name
4-cyano-3-hydroxybenzoic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DMF
Quantity
115 mL
Type
solvent
Reaction Step One
Name
NaH
Quantity
1 g
Type
reactant
Reaction Step Two
Name
CH3I
Quantity
2.8 mL
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
desired product

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:13])[C:4]1[CH:9]=[CH:8][C:7]([C:10]#[N:11])=[C:6]([OH:12])[CH:5]=1.[H-].[Na+].CI.[CH3:18]COC(C)=O>CN(C=O)C>[CH3:1][O:2][C:3](=[O:13])[C:4]1[CH:9]=[CH:8][C:7]([C:10]#[N:11])=[C:6]([O:12][CH3:18])[CH:5]=1 |f:1.2|

Inputs

Step One
Name
4-cyano-3-hydroxybenzoic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC(C1=CC(=C(C=C1)C#N)O)=O
Name
DMF
Quantity
115 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
NaH
Quantity
1 g
Type
reactant
Smiles
[H-].[Na+]
Name
CH3I
Quantity
2.8 mL
Type
reactant
Smiles
CI
Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 24 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with 5% citric acid (2×10 mL), saturated NaHCO3 (2×10 mL) and brine (1×10 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 24 h
Name
desired product
Type
product
Smiles
COC(C1=CC(=C(C=C1)C#N)OC)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.